Cas no 88743-55-9 (Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-
• CAS No: 88743-55-9
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 622455
• PubChem ID: 13222280
• Update Time: 2025-04-19

Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)thio]-
• 2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]propanoic acid
• 88743-55-9
• DTXSID80529567

• Inchi： 1S/C11H11N3O2S/c1-7(10(15)16)17-11-12-9(13-14-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,15,16)(H,12,13,14)
• InChI Key： LOFZFICIEIHKNN-UHFFFAOYSA-N
• SMILES： S(C1=NNC(C2C=CC=CC=2)=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 249.05719778g/mol
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų